Cas no 1093981-03-3 (4-(azidomethyl)-1-phenyl-1H-1,2,3-triazole)

• Product Name: 4-(azidomethyl)-1-phenyl-1H-1,2,3-triazole
• CAS No: 1093981-03-3
• MF: C₉H₈N₆
• MW: 200.200019836426
• CID: 5901420
• PubChem ID: 139266900
• Update Time: 2025-06-13

4-(azidomethyl)-1-phenyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(azidomethyl)-1-phenyl-1H-1,2,3-triazole
• 1093981-03-3
• EN300-1878832

• Inchi： 1S/C9H8N6/c10-13-11-6-8-7-15(14-12-8)9-4-2-1-3-5-9/h1-5,7H,6H2
• InChI Key： LUGVOPIPQYXZPD-UHFFFAOYSA-N
• SMILES： N1(C=C(CN=[N+]=[N-])N=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 200.08104428g/mol
• Monoisotopic Mass: 200.08104428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 45.1Ų

Additional information on 4-(azidomethyl)-1-phenyl-1H-1,2,3-triazole

Introduction to 4-(azidomethyl)-1-phenyl-1H-1,2,3-triazole (CAS No. 1093981-03-3)

4-(azidomethyl)-1-phenyl-1H-1,2,3-triazole, identified by the CAS number 1093981-03-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its unique structural and functional properties. This heterocyclic compound features a triazole core substituted with an azidomethyl group and a phenyl ring, making it a versatile intermediate in the synthesis of biologically active molecules.

The triazole ring is a key pharmacophore in many drugs and agrochemicals, known for its ability to enhance binding affinity and metabolic stability. The presence of the azidomethyl substituent introduces reactivity that can be exploited in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. This reactivity makes 4-(azidomethyl)-1-phenyl-1H-1,2,3-triazole a valuable building block for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been growing interest in the application of triazole derivatives in drug discovery, particularly for their role in modulating enzyme activity and receptor interactions. For instance, studies have demonstrated that triazole-containing compounds can exhibit potent inhibitory effects against various targets, including kinases and proteases. The phenyl group in 4-(azidomethyl)-1-phenyl-1H-1,2,3-triazole further enhances its pharmacological potential by contributing to hydrophobic interactions and improving oral bioavailability.

One of the most compelling aspects of this compound is its utility in the development of probes for biochemical assays. The azidomethyl moiety can be selectively modified via click chemistry techniques, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), allowing researchers to label proteins or other biomolecules with high precision. This approach has been widely adopted in structural biology and drug discovery pipelines to study protein-protein interactions and cellular pathways.

Recent advancements in synthetic methodologies have further expanded the applications of 4-(azidomethyl)-1-phenyl-1H-1,2,3-triazole. For example, transition-metal-catalyzed reactions have enabled the efficient construction of complex triazole derivatives with diverse substituents. These methods have been particularly useful in generating libraries of compounds for high-throughput screening (HTS), a cornerstone of modern drug discovery. The ability to rapidly synthesize and modify triazole-based scaffolds has accelerated the identification of lead compounds for further optimization.

The compound's structural features also make it an attractive candidate for material science applications. Triazole derivatives are known for their stability under various conditions, including extreme temperatures and pH levels. This stability has been exploited in the development of polymers and coatings that require robust chemical resistance. Additionally, the phenyl ring can serve as an anchor for further functionalization, enabling the creation of hybrid materials with tailored properties.

In conclusion, 4-(azidomethyl)-1-phenyl-1H-1,2,3-triazole (CAS No. 1093981-03-3) represents a promising compound with broad applications across multiple scientific disciplines. Its unique combination of reactivity and structural features positions it as a key intermediate in pharmaceutical synthesis and a valuable tool for biochemical research. As synthetic chemistry continues to evolve, it is likely that this compound will play an increasingly important role in the development of next-generation therapeutics and materials.